molecular formula C11H14BrNO B291580 N-(3-bromophenyl)-3-methylbutanamide

N-(3-bromophenyl)-3-methylbutanamide

Cat. No.: B291580
M. Wt: 256.14 g/mol
InChI Key: WGFQDRDYWQNZKX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(3-bromophenyl)-3-methylbutanamide is an amide derivative featuring a 3-bromophenyl group attached to a 3-methylbutanamide backbone. The 3-methylbutanamide moiety may influence lipophilicity and steric bulk, impacting solubility and target binding .

Properties

Molecular Formula

C11H14BrNO

Molecular Weight

256.14 g/mol

IUPAC Name

N-(3-bromophenyl)-3-methylbutanamide

InChI

InChI=1S/C11H14BrNO/c1-8(2)6-11(14)13-10-5-3-4-9(12)7-10/h3-5,7-8H,6H2,1-2H3,(H,13,14)

InChI Key

WGFQDRDYWQNZKX-UHFFFAOYSA-N

SMILES

CC(C)CC(=O)NC1=CC(=CC=C1)Br

Canonical SMILES

CC(C)CC(=O)NC1=CC(=CC=C1)Br

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogues and Substituent Effects

Table 1: Key Structural Features of Analogs
Compound Name Substituents on Phenyl Ring Amide Chain Molecular Weight Key Properties/Applications
N-(3-bromophenyl)-3-methylbutanamide 3-Bromo 3-Methylbutanamide ~270.14* Potential halogen bonding agent
2-bromo-3-methyl-N-[3-(trifluoromethyl)phenyl]butanamide 3-Trifluoromethyl, 2-Bromo 3-Methylbutanamide 336.15 Enhanced electron-withdrawing effects
N-(2-phenylethyl)-3-methylbutanamide None (N-phenylethyl) 3-Methylbutanamide 219.28 Bacterial volatile compound
N-(3-methylphenyl)-2-phenylbutanamide 3-Methyl 2-Phenylbutanamide 253.34 Increased lipophilicity
N-(3-bromophenyl)-3-methylbenzenesulfonamide 3-Bromo 3-Methylbenzenesulfonamide 326.21 Sulfonamide acidity

*Calculated based on molecular formula C₁₁H₁₂BrNO.

Key Observations :

  • Amide vs. sulfonamide : Replacing the butanamide with a sulfonamide () introduces higher acidity and hydrogen-bonding capacity, which could influence biological activity .
  • N-substitution : The phenylethyl group in ’s compound shifts steric bulk to the nitrogen, likely affecting interactions with enzymes or receptors .

Market and Industrial Context

  • N-(3-bromophenyl)acetamide (): Market analysis highlights cost and supply trends for bromophenyl acetamides, though data specific to the target compound are lacking .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.